2-amino-6-ethyl-7-methyl-4-(4-(methylthio)phenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-ethyl-7-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H19N3O2S/c1-4-22-11(2)9-15-17(19(22)23)16(14(10-20)18(21)24-15)12-5-7-13(25-3)8-6-12/h5-9,16H,4,21H2,1-3H3
• InChI Key: LDYRNLFWUCUIMO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC2=C(C1=O)C(C(=C(O2)N)C#N)C3=CC=C(C=C3)SC)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. Unfortunately, the specific molecular structure analysis for this compound is not available in the retrieved papers.

Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the retrieved papers.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, solubility, and chemical reactivity. Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved papers.

Scientific Research Applications

Organic Synthesis and Catalysis

• Protodeboronation : Pinacol boronic esters, including alkyl boronic esters, serve as valuable building blocks in organic synthesis. While functionalizing deboronation protocols are well-established, protodeboronation has been less explored. . This advancement opens up new possibilities for synthetic transformations.
• Anti-Markovnikov Alkene Hydromethylation : The same protocol mentioned above allows for formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. .

Medicinal Chemistry and Antimicrobial Potential

• . Further exploration of its derivatives may reveal additional therapeutic applications.

Cytotoxicity and Cancer Research

• Cytotoxic Compounds : The synthesis of pyrimidine scaffolds containing this compound led to the discovery of 2-amino-4-(4-chlorophenyl)-6-(4-phenylthiazol-2-yl)-4H-pyran-3,5-dicarbonitrile (X = Cl). . Such findings highlight its potential in cancer research.

Total Synthesis and Natural Product Derivatives

• Formal Total Synthesis : Researchers have employed protodeboronation in the formal total synthesis of natural products. .
• . This demonstrates its versatility in complex molecule synthesis.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system to produce a certain effect. Unfortunately, the mechanism of action for this specific compound is not available in the retrieved papers.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks to human health and the environment. Unfortunately, the specific safety and hazards for this compound are not available in the retrieved papers.